Cas no 872283-26-6 (2,3-Dihydro-6,8-dimethyl-4H-1-benzothiopyran-4-one)

2,3-Dihydro-6,8-dimethyl-4H-1-benzothiopyran-4-one structure
872283-26-6 structure
Product Name:2,3-Dihydro-6,8-dimethyl-4H-1-benzothiopyran-4-one
CAS No:872283-26-6
MF:C11H12OS
MW:192.277381896973
CID:69182
PubChem ID:28947335
Update Time:2023-10-31

2,3-Dihydro-6,8-dimethyl-4H-1-benzothiopyran-4-one Chemical and Physical Properties

Names and Identifiers

    • 2,3-Dihydro-6,8-dimethyl-4H-1-benzothiopyran-4-one
    • 6,8-Dimethyl-2,3-dihydro-4H-thiochromen-4-one
    • 872283-26-6
    • FT-0761734
    • 6,8-dimethyl-2,3-dihydrothiochromen-4-one
    • Inchi: 1S/C11H12OS/c1-7-5-8(2)11-9(6-7)10(12)3-4-13-11/h5-6H,3-4H2,1-2H3
    • InChI Key: BRNGNWTZZNSGAK-UHFFFAOYSA-N
    • SMILES: S1CCC(C2C=C(C)C=C(C)C1=2)=O

Computed Properties

  • Exact Mass: 192.06088618g/mol
  • Monoisotopic Mass: 192.06088618g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 42.4Ų

Experimental Properties

  • Density: 1.166
  • Melting Point: 38-39℃

2,3-Dihydro-6,8-dimethyl-4H-1-benzothiopyran-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D268155-50mg
2,3-Dihydro-6,8-dimethyl-4H-1-benzothiopyran-4-one
872283-26-6
50mg
$ 210.00 2022-06-05
TRC
D268155-100mg
2,3-Dihydro-6,8-dimethyl-4H-1-benzothiopyran-4-one
872283-26-6
100mg
$ 350.00 2022-06-05
TRC
D268155-250mg
2,3-Dihydro-6,8-dimethyl-4H-1-benzothiopyran-4-one
872283-26-6
250mg
$ 685.00 2022-06-05
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